2,4-difluoro-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2,4-difluoro-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C19H22F2N2O4S/c1-26-16-4-2-3-14(11-16)18(23-7-9-27-10-8-23)13-22-28(24,25)19-6-5-15(20)12-17(19)21/h2-6,11-12,18,22H,7-10,13H2,1H3
• InChI Key: AFWKDLQHJRNAPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNS(=O)(=O)C2=C(C=C(C=C2)F)F)N3CCOCC3
• Molecular Formula: C19H22F2N2O4S
• Molecular Weight: 412.5 g/mol

Description

The compound “2,4-difluoro-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide” is a complex organic molecule. It contains several functional groups, including a sulfonamide group, a morpholine ring, and a methoxyphenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate benzene derivative. The sulfonamide group could be introduced via a reaction with a suitable sulfonyl chloride, while the morpholine ring could be formed via a ring-closing reaction. The methoxyphenyl group could be introduced via a Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzene ring provides a rigid, planar structure, while the morpholine ring introduces a degree of flexibility. The sulfonamide group is likely to be involved in hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The benzene ring could undergo electrophilic aromatic substitution, while the sulfonamide group could participate in condensation reactions. The morpholine ring could be opened under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the sulfonamide group could make it a weak acid, while the morpholine ring could confer basic properties. The compound is likely to be soluble in organic solvents due to the presence of the benzene ring.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. The sulfonamide group is a common feature of many antibiotics, suggesting that this compound might have antibacterial activity. The morpholine ring is found in a variety of drugs, including some antifungal and anticancer agents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or skin contact, and to use it only in a well-ventilated area.

Future Directions

Given the potential biological activities of this compound, it could be of interest for further study. Future research could focus on synthesizing the compound and testing its biological activity. It could also be worthwhile to investigate its physical and chemical properties in more detail.